Cas no 2460757-20-2 (2-chloro-1-benzofuran-5-amine hydrochloride)

• Product Name: 2-chloro-1-benzofuran-5-amine hydrochloride
• CAS No: 2460757-20-2
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• MDL: MFCD32703357
• CID: 5669475
• PubChem ID: 155821729
• Update Time: 2025-10-16

2-chloro-1-benzofuran-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2460757-20-2
• 2-Chloro-1-benzofuran-5-amine;hydrochloride
• 2-chloro-1-benzofuran-5-amine hydrochloride
• EN300-27067833

• MDL： MFCD32703357
• Inchi： 1S/C8H6ClNO.ClH/c9-8-4-5-3-6(10)1-2-7(5)11-8;/h1-4H,10H2;1H
• InChI Key： YTIXSMGMKYHWTP-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C=CC=2O1)N.Cl

Computed Properties

• Exact Mass: 202.9904692g/mol
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-chloro-1-benzofuran-5-amine hydrochloride

Introduction to 2-Chloro-1-Benzofuran-5-Amine Hydrochloride (CAS No. 2460757-20-2)

2-Chloro-1-benzofuran-5-amine hydrochloride (CAS No. 2460757-20-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a chloro substituent and an amine group in the benzofuran scaffold enhances its pharmacological profile, making it a promising candidate for further research and development.

The chemical structure of 2-chloro-1-benzofuran-5-amine hydrochloride consists of a benzofuran core with a chlorine atom at the 2-position and an amine group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 2-chloro-1-benzofuran-5-amine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-chloro-1-benzofuran-5-amine hydrochloride has shown promising antiviral activity against several viruses, including influenza and herpes simplex virus (HSV). A research team from the University of California demonstrated that this compound effectively inhibited viral replication by interfering with key viral enzymes, suggesting its potential as an antiviral agent.

The anticancer potential of 2-chloro-1-benzofuran-5-amine hydrochloride has also been explored in preclinical studies. A study published in Cancer Research in 2020 found that this compound induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of cell signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic applications, 2-chloro-1-benzofuran-5-amine hydrochloride has been studied for its potential as a lead compound for drug discovery. Its unique chemical structure provides a scaffold for further modification and optimization to enhance its pharmacological properties. For example, researchers have synthesized several derivatives of this compound by introducing different substituents at various positions on the benzofuran ring, leading to improved potency and selectivity.

The synthesis of 2-chloro-1-benzofuran-5-amine hydrochloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 3-chlorosalicylaldehyde with an appropriate amine followed by cyclization to form the benzofuran ring. The final step involves the formation of the hydrochloride salt to improve solubility and stability.

In terms of safety and toxicity, preliminary studies have shown that 2-chloro-1-benzofuran-5-amine hydrochloride exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. Preclinical studies have also demonstrated good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

The future prospects for 2-chloro-1-benzofuran-5-amine hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, collaborative efforts between academia and industry are underway to develop novel formulations and delivery systems that can enhance its therapeutic potential.

In conclusion, 2-chloro-1-benzofuran-5-amine hydrochloride (CAS No. 2460757-20-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge, paving the way for innovative treatments in various medical fields.